Cas no 88467-14-5 (1,2-Propanediol, 3-(2,6-dimethyl-4-morpholinyl)-)

• Product Name: 1,2-Propanediol, 3-(2,6-dimethyl-4-morpholinyl)-
• CAS No: 88467-14-5
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• CID: 631638
• PubChem ID: 70520436
• Update Time: 2025-04-19

1,2-Propanediol, 3-(2,6-dimethyl-4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-(2,6-dimethyl-4-morpholinyl)-
• 3-(2,6-dimethylmorpholin-4-yl)propane-1,2-diol
• DTXSID70742243
• 88467-14-5
• SCHEMBL11126468

• Inchi： 1S/C9H19NO3/c1-7-3-10(4-8(2)13-7)5-9(12)6-11/h7-9,11-12H,3-6H2,1-2H3
• InChI Key： WPPUFSIGMUINNP-UHFFFAOYSA-N
• SMILES： O1C(C)CN(CC(CO)O)CC1C

Computed Properties

• Exact Mass: 189.13649347g/mol
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 52.9Ų